Cas no 1207044-40-3 (methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate)
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-(2-(2-methylimidazo[1,2-a]pyridine-3-carboxamido)thiazol-4-yl)benzoate
- Benzoic acid, 4-[2-[[(2-methylimidazo[1,2-a]pyridin-3-yl)carbonyl]amino]-4-thiazolyl]-, methyl ester
- methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate
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- Inchi: 1S/C20H16N4O3S/c1-12-17(24-10-4-3-5-16(24)21-12)18(25)23-20-22-15(11-28-20)13-6-8-14(9-7-13)19(26)27-2/h3-11H,1-2H3,(H,22,23,25)
- InChI Key: ZDZRPQXLPZECRG-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C2=CSC(NC(C3N4C(=NC=3C)C=CC=C4)=O)=N2)C=C1
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0537-4480-2μmol |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate |
1207044-40-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0537-4480-5μmol |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate |
1207044-40-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0537-4480-10μmol |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate |
1207044-40-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0537-4480-20μmol |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate |
1207044-40-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0537-4480-1mg |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate |
1207044-40-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0537-4480-2mg |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate |
1207044-40-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0537-4480-3mg |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate |
1207044-40-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0537-4480-4mg |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate |
1207044-40-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0537-4480-5mg |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate |
1207044-40-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0537-4480-10mg |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate |
1207044-40-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate
Methyl 4-(2-{2-Methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate (CAS No. 1207044-40-3): An Overview
Methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate (CAS No. 1207044-40-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzothiazoles, which are characterized by their unique structural features and diverse biological activities. The compound's structure includes a benzoate moiety, a thiazole ring, and an imidazopyridine scaffold, all of which contribute to its pharmacological properties.
The synthesis of methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate typically involves multistep reactions, including the formation of the thiazole ring and the coupling of the imidazopyridine moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in various research and development activities.
In terms of biological activity, methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway.
Beyond its anticancer properties, methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate have also been studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in plasma. These properties make it a promising candidate for further development as an orally administered drug.
In addition to its therapeutic applications, methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate has been used as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the development of new molecules with enhanced biological activities. For example, researchers have used this compound as a starting point to design analogs with improved potency and selectivity against specific targets.
The safety profile of methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate is another important aspect that has been extensively studied. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it will require thorough evaluation in clinical trials to fully assess its safety and efficacy in humans.
In conclusion, methyl 4-(2-{2-methylimidazo[1,2-a]pyridine-3-amido}-1,3-thiazol-4-yl)benzoate (CAS No. 1207044-40-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. As research continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.
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